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Compound of Interest

Compound Name: cGAMP disodium

Cat. No.: B15286694

cGAMP Disodium: A Comparative Analysis of
Adjuvant Efficacy

In the landscape of vaccine development and immunotherapy, the choice of adjuvant is critical
in shaping the magnitude and quality of the immune response. Cyclic GMP-AMP (cGAMP)
disodium, a potent activator of the STIMULATOR of Interferon Genes (STING) pathway, has
emerged as a promising adjuvant. This guide provides a comparative analysis of cGAMP's
efficacy against other well-established adjuvants, supported by experimental data, to aid
researchers, scientists, and drug development professionals in making informed decisions.

Mechanism of Action: The STING Pathway

cGAMP is a cyclic dinucleotide that acts as a second messenger, initiating a powerful innate
immune response. Unlike adjuvants that signal through Toll-like receptors (TLRs), cGAMP
directly engages the STING pathway.

Upon introduction into the cytoplasm of an antigen-presenting cell (APC), cGAMP binds to the
STING protein located on the endoplasmic reticulum. This binding event triggers a
conformational change in STING, leading to its translocation to the Golgi apparatus. In the
Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn
phosphorylates Interferon Regulatory Factor 3 (IRF3). Phosphorylated IRF3 dimerizes and
translocates to the nucleus, where it drives the transcription of type | interferons (IFN-o/) and
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other pro-inflammatory cytokines. This cascade results in the robust activation of both innate
and adaptive immunity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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